Cas no 2097958-21-7 (2-(5-(chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine)

• Product Name: 2-(5-(chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine
• CAS No: 2097958-21-7
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 5723412
• PubChem ID: 121210979
• Update Time: 2025-07-19

2-(5-(chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• F2198-0761
• AKOS026721077
• starbld0024820
• 2097958-21-7
• 2-(5-(chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine
• 2-[5-(chloromethyl)-1-(2-methoxyethyl)pyrazol-3-yl]pyrazine
• Pyrazine, 2-[5-(chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C11H13ClN4O/c1-17-5-4-16-9(7-12)6-10(15-16)11-8-13-2-3-14-11/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： AAFXVCSSVWSZER-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=NC=CN=2)=NN1CCOC

Computed Properties

• Exact Mass: 252.0777887g/mol
• Monoisotopic Mass: 252.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 397.9±42.0 °C(Predicted)
• pka: -0.27±0.10(Predicted)

Additional information on 2-(5-(chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine

Introduction to 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine (CAS No. 2097958-21-7)

2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine, with the CAS number 2097958-21-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a chloromethyl and methoxyethyl substituents, make it a promising candidate for further investigation in drug development.

The chemical structure of 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine consists of a pyrazine ring linked to a substituted pyrazole ring. The chloromethyl group introduces electrophilic reactivity, which can be harnessed for covalent binding to specific protein targets. The methoxyethyl substituent, on the other hand, enhances solubility and bioavailability, making the compound more suitable for in vivo studies.

Recent studies have explored the potential applications of 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine in various therapeutic areas. One notable area of research is its use as an inhibitor of specific kinases involved in cancer signaling pathways. Kinases are key enzymes that regulate cell growth and division, and their dysregulation is often associated with cancer development. In vitro studies have shown that this compound effectively inhibits the activity of certain kinases, such as AKT and MAPK, which are crucial for tumor cell survival and proliferation.

In addition to its anticancer properties, 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), involve chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby alleviating inflammation and associated symptoms.

The pharmacokinetic properties of 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine have been extensively studied to optimize its therapeutic potential. Oral administration has shown good bioavailability and a favorable pharmacokinetic profile, with sustained plasma levels over an extended period. This suggests that the compound could be administered orally in clinical settings, making it more convenient for patients.

Toxicity studies have also been conducted to ensure the safety of 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine. In animal models, the compound has exhibited low toxicity at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. The ongoing trials aim to confirm these findings and establish optimal dosing regimens for different indications.

In conclusion, 2-(5-(Chloromethyl)-1-(2-methoxyethyl)-1H-pyrazol-3-yl)pyrazine (CAS No. 2097958-21-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.